Cas no 1250999-20-2 (tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate)

Tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, while the bromo substituent offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. Its imidazo[1,2-a]pyrazine core is of particular interest in medicinal chemistry due to its potential bioactivity. The compound’s well-defined structure and high purity make it suitable for precise synthetic applications, including the development of novel drug candidates and agrochemicals. Proper handling under inert conditions is recommended to preserve reactivity.
tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate structure
1250999-20-2 structure
Product Name:tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
CAS No:1250999-20-2
MF:C11H16BrN3O2
MW:302.167641639709
MDL:MFCD12912158
CID:4564768
PubChem ID:71305535
Update Time:2025-10-22

tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid tert-butyl ester
    • tert-butyl 2-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
    • tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
    • 1610AJ
    • SB32215
    • AM805016
    • SY124299
    • 7-Boc-2-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
    • tert-butyl 2-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate
    • 2-Bromo-5,6-dihydro-8H-imidazo[1,2-a
    • DB-115267
    • AS-73751
    • W14827
    • tert-butyl2-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
    • 2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid t-butyl ester
    • MFCD12912158
    • 1250999-20-2
    • AKOS027255154
    • SCHEMBL15933470
    • CS-0038593
    • MDL: MFCD12912158
    • Inchi: 1S/C11H16BrN3O2/c1-11(2,3)17-10(16)15-5-4-14-6-8(12)13-9(14)7-15/h6H,4-5,7H2,1-3H3
    • InChI Key: AQQGQTWDRQGKBM-UHFFFAOYSA-N
    • SMILES: BrC1=CN2C(CN(C(=O)OC(C)(C)C)CC2)=N1

Computed Properties

  • Exact Mass: 301.04259 g/mol
  • Monoisotopic Mass: 301.04259 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 47.4
  • Molecular Weight: 302.17

tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM323103-250mg
tert-Butyl 2-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
1250999-20-2 95%+
250mg
$431 2023-01-19
Chemenu
CM323103-1g
tert-Butyl 2-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
1250999-20-2 95%+
1g
$862 2023-01-19
abcr
AB511053-250 mg
2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid t-butyl ester, 95%; .
1250999-20-2 95%
250mg
€734.60 2023-06-14
abcr
AB511053-500 mg
2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid t-butyl ester, 95%; .
1250999-20-2 95%
500MG
€832.20 2022-07-29
abcr
AB511053-1 g
2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid t-butyl ester, 95%; .
1250999-20-2 95%
1g
€1,448.40 2022-07-29
abcr
AB511053-100 mg
2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid t-butyl ester, 95%; .
1250999-20-2 95%
100mg
€564.60 2023-06-14
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
40R0142-1g
2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid tert-butyl ester
1250999-20-2 97%
1g
7462.77CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
40R0142-5g
2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid tert-butyl ester
1250999-20-2 97%
5g
27137.36CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
40R0142-500mg
2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid tert-butyl ester
1250999-20-2 97%
500mg
4155.41CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
40R0142-250mg
2-Bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine-7-carboxylic acid tert-butyl ester
1250999-20-2 97%
250mg
2501.73CNY 2021-05-08

tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate Related Literature

Additional information on tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate

tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS No. 1250999-20-2)

tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate, also known by its CAS registry number CAS No. 1250999-20-2, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential utility in drug delivery systems and advanced catalytic reactions. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a valuable addition to modern chemical research.

The molecular structure of tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate is characterized by a fused imidazo-pyrazine ring system with a bromine substituent at position 2 and a tert-butyl carboxylate group at position 7. This configuration imparts the compound with both electronic versatility and steric hindrance, which are critical for its functional applications. The presence of the bromine atom introduces electrophilic reactivity, while the tert-butyl group enhances solubility and stability under physiological conditions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No. 1250999-20-2. Researchers have employed palladium-catalyzed cross-coupling reactions to construct the imidazo-pyrazine core, followed by selective bromination and esterification steps to introduce the functional groups. These techniques not only ensure high yields but also maintain the structural integrity required for downstream applications.

In terms of applications, tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate has shown promise as a precursor for the development of novel anti-cancer agents. Its ability to act as a prodrug carrier allows for controlled release of therapeutic payloads within the body, minimizing systemic toxicity while maximizing efficacy. Additionally, this compound has been explored as a ligand in transition metal catalysis, where it facilitates selective transformations in organic synthesis.

The integration of computational chemistry tools has further enhanced our understanding of CAS No. 1250999-20-2's properties. Quantum mechanical calculations have revealed its electronic distribution and reactivity patterns, providing insights into its potential interactions with biological systems. These findings have been corroborated by experimental studies, underscoring the compound's suitability for diverse chemical applications.

In conclusion, tert-butyl 2-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate (CAS No. 1250999-20-2) stands as a testament to the ongoing innovation in organic synthesis and materials science. Its unique structure and versatile functionality continue to drive research into new therapeutic strategies and advanced chemical processes. As scientific exploration progresses, this compound is poised to play an increasingly significant role in shaping the future of modern chemistry.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.